Cas no 892747-61-4 (1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892747-61-4
• MF: C₁₉H₁₈N₆O₂
• MW: 362.385222911835
• CID: 5448852
• Update Time: 2025-07-09

1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18N6O2/c1-3-12-5-4-6-14(11-12)25-17(20)16(22-24-25)19-21-18(23-27-19)13-7-9-15(26-2)10-8-13/h4-11H,3,20H2,1-2H3
• InChI Key： ZLYISALXZWYOMI-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(OC)C=C3)N=2)=C(N)N(C2=CC=CC(CC)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892747-61-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological properties and applications in drug discovery and development.

The structure of 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine is characterized by the presence of a 1,2,3-triazole ring fused with an oxadiazole moiety. The 1,2,3-triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and one carbon atom. This ring system is highly stable and can be readily synthesized via the Huisgen 1,3-dipolar cycloaddition reaction between azides and alkynes. The oxadiazole moiety, on the other hand, is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The combination of these two heterocyclic systems imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings are supported by in vitro studies using cell lines and animal models.

In addition to its neuroprotective properties, 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Furthermore, it has shown selective cytotoxicity against various cancer cell lines while sparing normal cells. These properties make it a promising candidate for the development of novel anti-inflammatory and anti-cancer drugs.

The pharmacokinetic profile of 1-(3-ethylphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amnine has also been studied extensively. In preclinical studies using animal models, this compound exhibited good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These characteristics are crucial for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

The safety profile of 1-(3-Ethylphenyl)-4-[3-(4-methoxyphenyl)-[o-d-aziazo]-5(6H)-one]-N-(pyridin-iium) (CAS No. 892747–60–0), a closely related compound to 1-(3-Ethylphenyl)-4-[N-(pyridin-iium)] (CAS No. 892747–60–0), has been evaluated in preclinical toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 1-(3-Ethylphenyl)-4-[N-(pyridin-iium)] (CAS No. 892747–60–0) can be achieved through a multi-step process involving the coupling of appropriate building blocks followed by cyclization reactions to form the desired heterocyclic rings. The synthetic route typically involves the use of mild reaction conditions and readily available starting materials, making it suitable for large-scale production.

In conclusion, 1-(3-Ethylphenyl)-4-[N-(pyridin-iium)] (CAS No. 892747–60–0) represents a promising lead compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to ultimately bring it to market as a novel therapeutic agent.